1-[1-(2-furoyl)-3-piperidinyl]-4-[3-(trifluoromethyl)phenyl]piperazine

• IUPAC Name: furan-2-yl-[3-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]piperidin-1-yl]methanone
• InChI: InChI=1S/C21H24F3N3O2/c22-21(23,24)16-4-1-5-17(14-16)25-9-11-26(12-10-25)18-6-2-8-27(15-18)20(28)19-7-3-13-29-19/h1,3-5,7,13-14,18H,2,6,8-12,15H2
• InChI Key: GKLWJSCNDPEDRS-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=CC=CO2)N3CCN(CC3)C4=CC=CC(=C4)C(F)(F)F
• Molecular Formula: C21H24F3N3O2
• Molecular Weight: 407.4 g/mol

Description

1-[1-(2-furoyl)-3-piperidinyl]-4-[3-(trifluoromethyl)phenyl]piperazine, commonly known as FTPP, is a synthetic compound that belongs to the family of piperazines. It is a white crystalline powder that is soluble in water and organic solvents. FTPP has been studied extensively due to its potential applications in scientific research.

Mechanism of Action

FTPP acts as a partial agonist at the serotonin 5-HT1A receptor, which means that it activates the receptor but to a lesser extent than a full agonist. This interaction can lead to changes in neurotransmitter release, which can affect mood, anxiety, and stress levels.
Biochemical and Physiological Effects:
FTPP has been shown to have a variety of biochemical and physiological effects, including the modulation of neurotransmitter release and the activation of certain signaling pathways in the brain. It has also been found to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using FTPP in lab experiments is that it is a well-characterized compound that has been extensively studied. Additionally, its interactions with the serotonin 5-HT1A receptor make it a useful tool for studying the function of this receptor in the brain. However, one limitation of using FTPP is that it may not fully replicate the effects of endogenous neurotransmitters and may have off-target effects that could affect the interpretation of results.

Future Directions

There are several future directions for research involving FTPP. One potential area of study is the development of drugs that target the serotonin 5-HT1A receptor for the treatment of various neurological disorders. Additionally, further investigation is needed to fully understand the biochemical and physiological effects of FTPP and its potential applications in scientific research.

Synthesis Methods

FTPP can be synthesized using a variety of methods, including the reaction of 1-(2-furoyl)piperazine with 4-(3-trifluoromethyl)phenylpiperazine in the presence of a catalyst. The resulting product is purified using various techniques, such as chromatography and recrystallization.

Scientific Research Applications

FTPP has been used in various scientific research applications, including as a tool to study the function of certain receptors in the brain. It has been found to interact with the serotonin 5-HT1A receptor, which is involved in regulating mood, anxiety, and stress. Additionally, FTPP has been used to study the effects of certain drugs on the brain and to investigate potential treatments for various neurological disorders.